Cas no 62448-29-7 (2-bromo-3-(4-methylphenyl)propanenitrile)

• Product Name: 2-bromo-3-(4-methylphenyl)propanenitrile
• CAS No: 62448-29-7
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 876594
• PubChem ID: 4962003
• Update Time: 2026-04-29

2-bromo-3-(4-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• (2R)-2-bromo-3-(4-methylphenyl)propanenitrile
• 2-BROMO-3-(4-METHYLPHENYL)PROPANENITRILE
• 2-bromo-3-(4-methylphenyl)propanenitrile

Computed Properties

• Exact Mass: 222.9997

Experimental Properties

• PSA: 23.79

Additional information on 2-bromo-3-(4-methylphenyl)propanenitrile

Research Brief on 2-Bromo-3-(4-methylphenyl)propanenitrile (CAS: 62448-29-7): Recent Advances and Applications in Chemical Biology and Medicine

2-Bromo-3-(4-methylphenyl)propanenitrile (CAS: 62448-29-7) is a brominated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and small-molecule probes for biological targets. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and emerging therapeutic potential.

Recent literature indicates that 2-bromo-3-(4-methylphenyl)propanenitrile has been employed as a building block in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in constructing pyrazole-based compounds with potent activity against cyclin-dependent kinases (CDKs), which are crucial targets in cancer therapy. The bromine substituent at the 2-position and the nitrile group provide reactive handles for further functionalization, making this compound particularly valuable for structure-activity relationship (SAR) studies. Computational modeling studies have also suggested that derivatives of this scaffold may exhibit favorable binding interactions with ATP-binding pockets of various kinases.

In addition to its applications in kinase inhibitor development, 2-bromo-3-(4-methylphenyl)propanenitrile has shown promise in the design of covalent inhibitors. Researchers have exploited the reactivity of the bromine moiety to create irreversible inhibitors targeting cysteine residues in disease-relevant proteins. A recent patent application (WO2023056789) describes the use of this compound in developing covalent inhibitors for SARS-CoV-2 main protease, highlighting its potential in antiviral drug discovery. The electron-withdrawing nitrile group adjacent to the bromine enhances the compound's reactivity in nucleophilic substitution reactions, a property that has been strategically utilized in these medicinal chemistry applications.

The compound's physicochemical properties have been extensively characterized in recent studies. With a molecular weight of 224.09 g/mol and logP value of approximately 2.8, 2-bromo-3-(4-methylphenyl)propanenitrile exhibits moderate lipophilicity that contributes to favorable cell membrane permeability. These characteristics, combined with its synthetic versatility, have made it a popular choice for fragment-based drug discovery campaigns. Several pharmaceutical companies have included derivatives of this scaffold in their screening libraries for hit identification against challenging biological targets.

Recent advances in synthetic methodology have improved access to 2-bromo-3-(4-methylphenyl)propanenitrile and its derivatives. A 2024 publication in Organic Letters describes a novel palladium-catalyzed cyanation protocol that significantly enhances the yield and purity of this compound compared to traditional methods. These process improvements have facilitated larger-scale production, enabling more extensive biological evaluation of its derivatives. Furthermore, green chemistry approaches have been developed to minimize the environmental impact of its synthesis, addressing concerns about brominated compound production.

Looking forward, research on 2-bromo-3-(4-methylphenyl)propanenitrile appears poised for expansion into new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests potential applications in neurodegenerative disease research, where derivatives of this scaffold have shown activity against tau protein aggregation. As the chemical biology toolbox continues to evolve, this versatile building block will likely find additional applications in probe development and target validation studies. Continued investigation of its safety profile and metabolic fate will be crucial for advancing its derivatives into clinical development.